7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic Acid

• Molecular Formula: C13H9ClN2O4
• Molecular Weight: 292.67 g/mol
• IUPAC Name: 7-chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid
• InChI: InChI=1S/C13H9ClN2O4/c14-9-5-11-7(4-12(9)16(19)20)8(13(17)18)3-10(15-11)6-1-2-6/h3-6H,1-2H2,(H,17,18)
• InChI Key: FXYJFOITPDQICM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC(=C(C=C3C(=C2)C(=O)O)[N+](=O)[O-])Cl

Description

7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic Acid (hereafter referred to as the target compound) is a quinoline derivative with a carboxylic acid group at position 4, a chlorine atom at position 7, a cyclopropyl substituent at position 2, and a nitro group at position 5. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and chemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid typically involves multi-step reactions starting from readily available precursors. One common method involves the cyclization of 2-chloro-3-nitrobenzaldehyde with cyclopropylamine, followed by oxidation and carboxylation steps. The reaction conditions often include the use of catalysts such as copper salts and solvents like ethanol or acetic acid .

Industrial Production Methods: Industrial production of this compound may utilize continuous flow reactors to enhance reaction efficiency and yield. The use of green chemistry principles, such as solvent recycling and energy-efficient processes, is also becoming more prevalent in the large-scale synthesis of quinoline derivatives .

Chemical Reactions Analysis

Types of Reactions: 7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The chloro group can be substituted with nucleophiles such as amines or thiols under basic conditions.

Esterification: The carboxylic acid group can react with alcohols in the presence of acid catalysts to form esters.

Common Reagents and Conditions:

Oxidation: Hydrogen gas, palladium catalyst.

Substitution: Sodium hydroxide, amines, thiols.

Esterification: Sulfuric acid, alcohols.

Major Products:

Reduction: 7-Amino-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid.

Substitution: 7-(Substituted amino)-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid.

Esterification: 7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylate esters.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Properties
This compound exhibits significant antimicrobial activity, particularly against various strains of bacteria. Studies have demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for certain derivatives of this compound have been reported as low as 64 μg/mL against Staphylococcus aureus, indicating strong antibacterial potential .

Anticancer Activity
Research has also highlighted the anticancer properties of 7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid. It has been evaluated in vitro against several cancer cell lines, showing promising results in inhibiting tumor growth. The structure-activity relationship studies suggest that modifications to the quinoline structure can enhance its anticancer efficacy .

Antiviral Applications
Quinoline derivatives have been investigated for their antiviral activities, showing potential against various viruses, including the human immunodeficiency virus and herpes virus. This suggests that 7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid may also possess similar antiviral properties worth exploring .

Synthetic Organic Chemistry

Synthesis Pathways
The synthesis of 7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid typically involves multi-step reactions that optimize yield and purity. Various synthetic methods have been developed, including the use of specific catalysts and reaction conditions tailored to enhance the efficiency of the synthesis process .

Building Block for Drug Development
Due to its diverse functional groups, this compound serves as an important intermediate in the synthesis of novel pharmaceuticals. Its ability to undergo further chemical modifications allows chemists to develop new drug candidates targeting infectious diseases and cancers .

Case Studies

Study	Focus	Findings
Study on Antibacterial Activity	Evaluation against bacterial strains	Demonstrated significant activity against Staphylococcus aureus with an MIC of 64 μg/mL.
Anticancer Evaluation	In vitro testing on cancer cell lines	Showed promising inhibition of tumor growth; structure modifications enhanced efficacy.
Antiviral Potential	Investigation of antiviral properties	Indicated potential effectiveness against HIV and herpes virus strains.

Mechanism of Action

The mechanism of action of 7-chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid involves the inhibition of bacterial DNA gyrase, an enzyme critical for DNA replication. By binding to the DNA gyrase, the compound prevents the supercoiling of DNA, thereby inhibiting bacterial cell division and growth. This mechanism is similar to that of other quinolone antibiotics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Substituent Effects

The target compound’s activity and physicochemical properties are influenced by its substituents. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituents (Positions)	Molecular Formula	TPSA (Ų)	Log P	Key Features
Target Compound : 7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic Acid	Quinoline	2-Cyclopropyl, 6-Nitro, 7-Cl, 4-COOH	C₁₃H₁₀ClN₃O₄	~100	~1.5*	High electron-withdrawing nitro group
7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid	1,4-Dihydroquinoline	1-Cyclopropyl, 6-F, 7-Cl, 4-Oxo, 3-COOH	C₁₃H₁₀ClFNO₃	75.83	1.23	CYP inhibitor; dihydroquinoline backbone
7-Chloro-6-fluoro-1-(4-fluorophenyl)-1,8-naphthyridine-3-carboxylic acid	Naphthyridine	1-(4-Fluorophenyl), 6-F, 7-Cl, 3-COOH	C₁₅H₈ClF₂N₂O₂	~85	~2.0*	Naphthyridine core; enhanced lipophilicity
7-Chloro-1-cyclopropyl-6-fluoro-8-nitro-4-oxoquinoline-3-carboxylic acid	Quinoline	1-Cyclopropyl, 6-F, 8-Nitro, 4-Oxo, 3-COOH	C₁₃H₉ClFN₃O₅	~110	~1.1	Nitro at position 8; oxo group at 4
6-Bromo-8-chloro-2-cyclopropylquinoline-4-carboxylic Acid	Quinoline	2-Cyclopropyl, 6-Br, 8-Cl, 4-COOH	C₁₃H₁₀BrClNO₂	~95	~1.8	Halogen-rich; potential for cross-coupling

*Estimated based on analogous compounds.

Key Observations:

Core Structure: Quinoline derivatives (e.g., target compound, dihydroquinoline analogs) exhibit planar aromatic systems, favoring π-π interactions with biological targets. Naphthyridine derivatives (e.g., ) introduce additional nitrogen atoms, altering electronic properties and solubility .

Substituent Effects: Nitro Group: The target compound’s nitro group at position 6 is strongly electron-withdrawing, increasing acidity of the carboxylic acid (pKa ~3–4) and influencing redox activity. In contrast, analogs with nitro at position 8 () show altered electronic distributions . Halogenation: Chlorine (position 7) and fluorine (position 6 in analogs) improve metabolic stability and membrane permeability. Bromine (e.g., 6-Bromo analog) may enhance halogen bonding in drug-receptor interactions .

Biological Activity

7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid is a quinoline derivative notable for its diverse biological activities, including antimicrobial, antimalarial, and anticancer properties. This compound, with the molecular formula C13H10ClN2O4 and a molecular weight of 247.67 g/mol, is characterized by its unique functional groups, which enhance its reactivity and biological efficacy.

Chemical Structure and Properties

The structural features of 7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid include:

• Chloro group at position 7
• Cyclopropyl group at position 2
• Nitro group at position 6
• Carboxylic acid functionality at position 4

These substituents contribute to the compound's distinct chemical properties and its potential as a therapeutic agent.

Antimicrobial Properties

Research indicates that 7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid exhibits significant antimicrobial activity. In studies comparing various quinoline derivatives, this compound demonstrated potent inhibition against both Gram-positive and Gram-negative bacteria. For instance, it was found to have a minimum inhibitory concentration (MIC) comparable to established antibiotics like ciprofloxacin .

Compound	Target Bacteria	MIC (µg/mL)
7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid	Staphylococcus aureus	0.58
Ciprofloxacin	Staphylococcus aureus	2.6

This data highlights the compound's potential as an antimicrobial agent, particularly against resistant strains.

Antimalarial Activity

The compound has also been evaluated for its antimalarial properties. In vitro studies showed that it effectively inhibits the growth of Plasmodium falciparum, the parasite responsible for malaria. The mechanism of action appears to involve interference with the parasite's metabolic pathways, although specific targets remain under investigation .

Anticancer Properties

Emerging research suggests that 7-Chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid may possess anticancer activity. Preliminary studies indicate that it can induce apoptosis in cancer cell lines through mechanisms involving oxidative stress and modulation of signaling pathways related to cell survival .

The biological activity of this compound is believed to stem from its ability to interact with various molecular targets:

• Enzyme inhibition : It may inhibit key enzymes involved in bacterial cell wall synthesis and metabolic processes in parasites.
• Receptor modulation : The compound could modulate receptors associated with cell proliferation and apoptosis in cancer cells.

Case Studies and Research Findings

A notable study explored the structure-activity relationship (SAR) of quinoline derivatives, revealing that modifications at the C-7 position significantly impact biological activity. For example, substituting different groups at this position altered the lipophilicity and solubility, which are crucial for antimicrobial efficacy .

Another investigation focused on the compound's interaction with specific bacterial strains, demonstrating that its unique structural features enhance its binding affinity to bacterial targets compared to simpler quinoline derivatives.

Q & A

Q. What are the primary synthetic routes for 7-chloro-2-cyclopropyl-6-nitroquinoline-4-carboxylic acid?

The compound is typically synthesized via multi-step protocols involving cyclocondensation and functionalization. Classical methods like the Gould–Jacob or Pfitzinger reactions can construct the quinoline core, followed by nitration and cyclopropane introduction. For example, cyclopropylamine is used to introduce the cyclopropyl group via nucleophilic substitution under basic conditions . Transition metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) may enhance regioselectivity in later stages .

Q. What spectroscopic techniques are essential for confirming the structure of this compound?

Key techniques include:

• ¹H/¹³C NMR : To verify substituent positions (e.g., cyclopropyl protons at δ 0.8–1.2 ppm, nitro group deshielding effects) .
• HRMS : For exact mass determination (e.g., molecular ion peak matching C₁₃H₁₀ClN₃O₄) .
• HPLC : To assess purity (>95% is standard for research-grade material) .
• IR spectroscopy : To identify carboxylic acid (C=O stretch ~1700 cm⁻¹) and nitro (N–O stretch ~1520 cm⁻¹) groups .

Q. What are the key structural features influencing the compound’s reactivity?

The nitro group at position 6 enhances electrophilic substitution but poses instability under reducing conditions. The carboxylic acid at position 4 allows salt formation or esterification for derivatization. The cyclopropyl group at position 2 introduces steric hindrance, affecting ring-planarity and intermolecular interactions .

Advanced Research Questions

Q. How can transition metal catalysts improve the yield of nitroquinoline derivatives during synthesis?

Palladium or copper catalysts enable selective C–H functionalization, reducing side reactions. For example, Ullmann coupling can introduce aryl halides to the quinoline core with higher efficiency than classical Friedländer methods. Catalyst loading (1–5 mol%), ligand choice (e.g., BINAP), and solvent polarity (DMF vs. THF) critically impact yield .

Q. How do researchers address solubility challenges in nitroquinoline carboxylic acids during bioactivity assays?

Common strategies include:

• Co-solvent systems : Use DMSO:water mixtures (≤10% DMSO) to maintain solubility without denaturing proteins .
• Salt formation : Convert the carboxylic acid to a sodium or ammonium salt for aqueous compatibility .
• Prodrug approaches : Synthesize methyl/ethyl esters that hydrolyze in vivo .

Q. What strategies mitigate nitro group instability under acidic or reducing conditions?

• pH control : Maintain neutral to slightly basic conditions (pH 7–8) during reactions to prevent nitro group reduction .
• Protective groups : Temporarily convert the nitro group to an amine (via catalytic hydrogenation) and reprotect it post-functionalization .
• Alternative electron-withdrawing groups : Replace nitro with cyano or sulfonyl groups in early-stage analogs to compare stability .

Q. How does the cyclopropyl substituent affect antibacterial activity compared to other alkyl/aryl groups?

The cyclopropyl group’s rigid geometry enhances membrane penetration in Gram-negative bacteria by reducing steric clashes with efflux pumps. Studies on fluoroquinolone analogs show cyclopropyl derivatives exhibit lower MIC values (e.g., 0.5 µg/mL against E. coli) compared to methyl or phenyl substituents .

Q. How can researchers resolve contradictions in reported synthetic yields for this compound?

Systematic optimization is required:

• Reaction monitoring : Use TLC or LC-MS to identify intermediate degradation .
• Parameter screening : Vary temperature (80–120°C), solvent (dioxane vs. DMF), and stoichiometry (1.2–2.0 eq. reagents) .
• Green chemistry protocols : Ultrasound irradiation or ionic liquids can improve mixing and reduce side reactions in nitration steps .